2-[(2,6-diethylphenyl)amino]-2-oxoethyl diethyldithiocarbamate

• IUPAC Name: [2-(2,6-diethylanilino)-2-oxoethyl] N,N-diethylcarbamodithioate
• InChI: InChI=1S/C17H26N2OS2/c1-5-13-10-9-11-14(6-2)16(13)18-15(20)12-22-17(21)19(7-3)8-4/h9-11H,5-8,12H2,1-4H3,(H,18,20)
• InChI Key: HFKMVMLLUACPDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSC(=S)N(CC)CC
• Molecular Formula: C17H26N2OS2
• Molecular Weight: 338.5 g/mol

Description

2-[(2,6-diethylphenyl)amino]-2-oxoethyl diethyldithiocarbamate, commonly known as DDTC, is a chemical compound that has been widely used in scientific research. DDTC is a yellow crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. This compound has been used in various fields of research, including biochemistry, pharmacology, and toxicology. The purpose of

Mechanism of Action

DDTC has been shown to chelate metal ions such as copper, zinc, and iron, which can lead to the inhibition of metalloenzymes. DDTC has also been shown to have antioxidant properties, which may be due to its ability to scavenge free radicals and prevent oxidative damage to cells.
Biochemical and Physiological Effects
DDTC has been shown to have a variety of biochemical and physiological effects, including the inhibition of metalloenzymes, the modulation of cellular signaling pathways, and the prevention of oxidative damage to cells. DDTC has also been shown to have anti-inflammatory and anti-cancer properties, although further research is needed to fully understand these effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DDTC in lab experiments is its ability to chelate metal ions, which can be useful in studying the role of metal ions in biological systems. DDTC is also relatively inexpensive and easy to synthesize. However, DDTC has some limitations, including its potential toxicity and the fact that it may interfere with other experimental procedures.

Future Directions

There are several potential future directions for research on DDTC. One area of interest is the development of new DDTC derivatives with improved properties, such as increased selectivity for specific metal ions or enhanced antioxidant activity. Another potential direction is the investigation of the anti-inflammatory and anti-cancer properties of DDTC, which may have therapeutic applications. Finally, further research is needed to fully understand the biochemical and physiological effects of DDTC and its potential applications in various fields of research.
Conclusion
In conclusion, DDTC is a chemical compound that has been widely used in scientific research. DDTC has been used as a chelating agent, antioxidant, and inhibitor of metalloenzymes, and has been shown to have a variety of biochemical and physiological effects. While DDTC has some limitations, it has several advantages for use in lab experiments. There are several potential future directions for research on DDTC, including the development of new derivatives and the investigation of its anti-inflammatory and anti-cancer properties.

Synthesis Methods

DDTC can be synthesized by reacting diethyldithiocarbamic acid with 2,6-diethylphenyl isocyanate in the presence of a base such as sodium hydroxide. The reaction produces DDTC as a yellow crystalline powder that can be purified by recrystallization.

Scientific Research Applications

DDTC has been used in various scientific research applications, including as a chelating agent, antioxidant, and inhibitor of metalloenzymes. DDTC has been used to study the role of metal ions in biological systems, particularly in the regulation of enzyme activity. DDTC has also been used to investigate the effects of oxidative stress on cellular function and to evaluate the potential therapeutic benefits of antioxidants.